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Compound of Interest

Compound Name:
4-bromo-1-(prop-2-yn-1-yl)-1H-

pyrazole

CAS No.: 1183907-89-2

Cat. No.: B1522486

Get Quote

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms,

is a cornerstone of medicinal chemistry.[1][2] Its unique electronic properties and ability to

participate in hydrogen bonding have established it as a "privileged scaffold," a molecular

framework that is frequently found in biologically active compounds.[3][4] Numerous

blockbuster drugs incorporate the pyrazole core, demonstrating its versatility across a range of

therapeutic targets. These include kinase inhibitors for oncology (e.g., Ibrutinib, Ruxolitinib),

treatments for erectile dysfunction (Sildenafil), and therapies for pulmonary hypertension

(Riociguat).[2] The strategic functionalization of the pyrazole ring is therefore a critical activity in

the pursuit of novel therapeutics, making building blocks like 4-bromo-1-(prop-2-yn-1-yl)-1H-
pyrazole particularly valuable.[5]

Physicochemical and Structural Properties
The foundational properties of a chemical reagent are critical for its effective use in synthesis.

The defining characteristics of 4-bromo-1-(prop-2-yn-1-yl)-1H-pyrazole are summarized

below.
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Property Value Source

Molecular Formula C₆H₅BrN₂

Molecular Weight 185.02 g/mol

CAS Number 1183907-89-2

IUPAC Name
4-bromo-1-(prop-2-yn-1-yl)-1H-

pyrazole

SMILES C#CCn1cc(Br)cn1

InChI Key Not readily available

Appearance
Predicted to be a solid or high-

boiling liquid

Storage Conditions

Store at -4°C for short periods

(1-2 weeks) or -20°C for long-

term storage (1-2 years).

Synthesis and Characterization
The synthesis of 4-bromo-1-(prop-2-yn-1-yl)-1H-pyrazole is readily achieved through the N-

alkylation of 4-bromopyrazole, a commercially available starting material. This approach offers

a reliable and scalable method for producing the target compound with high purity.

Synthetic Workflow
The overall process involves the deprotonation of 4-bromopyrazole followed by nucleophilic

attack on propargyl bromide. The subsequent steps include an aqueous workup to remove

inorganic salts and purification by column chromatography to isolate the final product.
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Step 1:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1522486/docs#the-pyrazole-scaffold-a-privileged-structure-in-modern-medicine
https://www.benchchem.com/product/b1522486/docs#the-pyrazole-scaffold-a-privileged-structure-in-modern-medicine
https://www.benchchem.com/product/b1522486/docs#the-pyrazole-scaffold-a-privileged-structure-in-modern-medicine
https://www.benchchem.com/product/b1522486/docs#the-pyrazole-scaffold-a-privileged-structure-in-modern-medicine
https://www.benchchem.com/product/b1522486?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

